Cas no 1152543-82-2 (3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152543-82-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD19706870
• CID: 4572845
• PubChem ID: 28948754
• Update Time: 2025-06-13

3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1H-pyrazole-4-carboxylic acid
• 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid
• Z2719319970
• F2198-3389
• 5-(furan-2-yl)-1H-pyrazole-4-carboxylicacid
• MFCD19706870
• Z362114724
• EN300-310192
• AKOS009247602
• G45900
• 1152543-82-2

• MDL： MFCD19706870
• Inchi： 1S/C8H6N2O3/c11-8(12)5-4-9-10-7(5)6-2-1-3-13-6/h1-4H,(H,9,10)(H,11,12)
• InChI Key： DJEGTDIRPLHKNK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=C(C(=O)O)C=NN1

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 411.8±30.0 °C at 760 mmHg
• Flash Point: 202.8±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1152543-82-2)

3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid, identified by the chemical compound code CAS No. 1152543-82-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and structural versatility. The presence of a furan moiety in its molecular structure enhances its potential for interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring fused with a furan ring, connected through a carbon atom at the 2-position of the furan ring. This unique arrangement imparts specific electronic and steric properties that are conducive to binding with various biological receptors. The carboxylic acid group at the 4-position of the pyrazole ring further enhances its reactivity, allowing for further functionalization and derivatization, which is crucial for optimizing its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid has emerged as a promising candidate due to its ability to modulate multiple biological pathways. Studies have demonstrated its potential in inhibiting certain enzymes and receptors that are implicated in various diseases, including inflammatory disorders, metabolic syndromes, and even some forms of cancer.

One of the most compelling aspects of 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to design derivatives that exhibit enhanced potency and selectivity. For instance, modifications at the 5-position of the pyrazole ring or at the 3-position of the furan ring have led to compounds with improved pharmacokinetic profiles and reduced side effects.

The pharmacological activity of 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical trials have shown that it can effectively inhibit the activity of enzymes such as COX-2, which is a key target in the treatment of inflammation and pain. Additionally, it has demonstrated anti-proliferative effects on certain cancer cell lines, suggesting its potential as an anti-cancer agent. These findings have prompted further investigation into its mechanisms of action and potential therapeutic applications.

The synthesis of 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into developing similar heterocyclic structures for future drug discovery efforts.

From a computational chemistry perspective, 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding affinity and mode of action, which are critical for designing more effective drugs. The integration of experimental data with computational predictions has enabled researchers to refine their understanding of this compound's pharmacological properties.

The industrial significance of 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid cannot be overstated. Its versatility as a scaffold for drug development has made it a cornerstone in many pharmaceutical companies' research pipelines. The demand for this compound continues to grow as new therapeutic targets are identified and explored. As such, optimizing its synthesis and exploring new derivatives remain key areas of focus for both academic researchers and industry professionals.

In conclusion, 3-(furan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1152543-82-2) represents a fascinating example of how heterocyclic compounds can be harnessed for therapeutic purposes. Its unique structural features, combined with its demonstrated biological activities, make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of medicine.